Cas no 181355-44-2 (Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester)

Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester structure
181355-44-2 structure
Product Name:Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester
CAS No:181355-44-2
MF:C9H13NO4
MW:199.203822851181
CID:113650
Update Time:2024-01-24

Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,2-cyano-3-methyl-, 1,5-dimethyl ester
    • Pentanedioic acid, 2-cyano-3-methyl-, dimethyl ester (9CI)
    • Pentanedioic acid, 2-cyano-3-methyl-, 1,5-dimethyl ester
    • Inchi: 1S/C9H13NO4/c1-6(4-8(11)13-2)7(5-10)9(12)14-3/h6-7H,4H2,1-3H3
    • InChI Key: QEUFPBKQTMSSKA-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C#N)C(C)CC(OC)=O

Computed Properties

  • Exact Mass: 199.08449
  • Monoisotopic Mass: 199.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4A^2

Experimental Properties

  • Density: 1.117±0.06 g/cm3(Predicted)
  • Boiling Point: 294.8±25.0 °C(Predicted)
  • PSA: 76.39
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